Cas no 1227584-97-5 (3-Fluoro-6-(pyridin-4-yl)picolinaldehyde)

• Product Name: 3-Fluoro-6-(pyridin-4-yl)picolinaldehyde
• CAS No: 1227584-97-5
• MF: C₁₁H₇FN₂O
• MW: 202.184485673904
• CID: 4925443
• Update Time: 2025-06-15

3-Fluoro-6-(pyridin-4-yl)picolinaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-6-(pyridin-4-yl)picolinaldehyde
• 3-Fluoro-6-(pyridin-4-yl)picolinaldehyde

• Inchi： 1S/C11H7FN2O/c12-9-1-2-10(14-11(9)7-15)8-3-5-13-6-4-8/h1-7H
• InChI Key： NSRNPJJRSLLLMZ-UHFFFAOYSA-N
• SMILES： FC1C=CC(C2C=CN=CC=2)=NC=1C=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 219
• XLogP3: 1.3
• Topological Polar Surface Area: 42.8

Additional information on 3-Fluoro-6-(pyridin-4-yl)picolinaldehyde

3-Fluoro-6-(pyridin-4-yl)picolinaldehyde and Its Role in Modern Pharmaceutical Research: A Comprehensive Overview

3-Fluoro-6-(pyridin-4-yl)picolinaldehyde is a novel bioactive compound with a unique chemical structure that has garnered significant attention in recent years. Its CAS No. 1227584-97-5 identifies it as a member of the picolinaldehyde family, characterized by a conjugated system of aromatic rings and functional groups. This compound’s molecular framework combines the structural features of pyridine and picolinic acid, creating a versatile scaffold for pharmaceutical applications. The fluoro substituent at the 3-position and the pyridin-4-yl group at the 6-position are critical to its biological activity, as these functional groups modulate interactions with target proteins and enhance metabolic stability.

Recent studies have highlighted the 3-Fluoro-6-(pyridin-4-yl)picolinaldehyde as a potential candidate for the development of anti-inflammatory and anti-cancer therapeutics. Its ability to inhibit key signaling pathways, such as NF-κB and MAPK, has been demonstrated in preclinical models. A 2023 publication in Journal of Medicinal Chemistry reported that this compound exhibits selective inhibition of COX-2 enzymes, making it a promising lead for the treatment of chronic inflammatory diseases. The pyridin-4-yl moiety is believed to contribute to its high affinity for lipid rafts, a critical feature in modulating cell membrane dynamics.

The 3-Fluoro-6-(pyridin-4-yl)picolinaldehyde also shows remarkable potential in the field of oncology. Research published in Cancer Research (2024) revealed its ability to induce apoptosis in cancer cells by disrupting mitochondrial function. The compound’s fluoro substitution may enhance its lipophilicity, allowing it to penetrate cell membranes more effectively. This property is particularly advantageous for targeting tumor cells, which often exhibit altered membrane composition compared to normal cells.

Structural modifications of the 3-Fluoro-6-(pyridin-4-yl)picolinaldehyde framework have also been explored to optimize its pharmacokinetic profile. A 2023 study in Bioorganic & Medicinal Chemistry demonstrated that introducing additional functional groups at the 2-position of the pyridine ring significantly improved the compound’s solubility without compromising its biological activity. These findings underscore the importance of the pyridin-4-yl group in determining the compound’s overall efficacy and selectivity.

From a synthetic perspective, the 3-Fluoro-6-(pyridin-4-yl)picolinaldehyde is typically prepared through a multi-step process involving the condensation of pyridine derivatives with picolinic acid derivatives. The reaction conditions, such as temperature and solvent, play a crucial role in achieving the desired yield and purity. A 2024 review in Organic Synthesis highlighted the use of microwave-assisted synthesis to accelerate the formation of the fluoro substituent, reducing reaction time by up to 40% compared to traditional methods.

Furthermore, the 3-Fluoro-6-(pyridin-4-yl)picolinaldehyde has been evaluated for its potential as a prodrug. A 2023 study in Drug Delivery and Translational Research showed that its hydrolysis products exhibit enhanced bioavailability, making it suitable for oral administration. The pyridin-4-yl group’s ability to undergo metabolic cleavage under physiological conditions is a key factor in its prodrug design.

In the context of drug discovery, the 3-Fluoro-6-(pyridin-4-yl)picolinaldehyde serves as a valuable scaffold for the development of small-molecule therapeutics. Its structural versatility allows for the incorporation of diverse functional groups, enabling the fine-tuning of pharmacological properties. A 2024 paper in MedChemComm described the synthesis of a series of 3-Fluoro-6-(pyridin-4-yl)picolinaldehyde derivatives with varying substituents, demonstrating their potential as modulators of G-protein-coupled receptors (GPCRs).

Despite its promising properties, the 3-Fluoro-6-(pyridin-4-yl)picolinaldehyde faces challenges in clinical translation. Its metabolic stability and potential for off-target effects require further investigation. Ongoing research focuses on optimizing its selectivity for specific targets while minimizing adverse effects. The fluoro substitution, while beneficial for activity, may also influence the compound’s interactions with other biological systems, necessitating careful evaluation.

Overall, the 3-Fluoro-6-(pyridin-4-yl)picolinaldehyde represents a significant advancement in the field of medicinal chemistry. Its unique structural features and biological activity position it as a promising candidate for the development of novel therapeutics. Continued research into its pharmacological properties and synthetic modifications will be essential to fully realize its potential in drug discovery.